Cas no 1215031-51-8 (2-[(4-methyl-1-piperazinyl)methyl]-4(3H)-Pyrimidinone)

• Product Name: 2-[(4-methyl-1-piperazinyl)methyl]-4(3H)-Pyrimidinone
• CAS No: 1215031-51-8
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 1102005
• PubChem ID: 67216931
• Update Time: 2025-04-20

2-[(4-methyl-1-piperazinyl)methyl]-4(3H)-Pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methyl-1-piperazinyl)methyl]-4(3H)-Pyrimidinone
• SCHEMBL1934411
• 1215031-51-8
• DB-192180

• Inchi： 1S/C10H16N4O/c1-13-4-6-14(7-5-13)8-9-11-3-2-10(15)12-9/h2-3H,4-8H2,1H3,(H,11,12,15)
• InChI Key： MBQFLSPSLDNIDR-UHFFFAOYSA-N
• SMILES： O=C1C=CN=C(CN2CCN(C)CC2)N1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 47.9Ų